![molecular formula C17H20ClNO B1485151 2-[(3-Phenoxyphenyl)methyl]pyrrolidine hydrochloride CAS No. 2060042-73-9](/img/structure/B1485151.png)
2-[(3-Phenoxyphenyl)methyl]pyrrolidine hydrochloride
Overview
Description
2-[(3-Phenoxyphenyl)methyl]pyrrolidine hydrochloride is a chemical compound with the molecular formula C17H20ClNO . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of 2-[(3-Phenoxyphenyl)methyl]pyrrolidine hydrochloride consists of a pyrrolidine ring attached to a phenyl group through a methylene bridge. The phenyl group is further substituted with a phenoxy group .Physical And Chemical Properties Analysis
The molecular weight of 2-[(3-Phenoxyphenyl)methyl]pyrrolidine hydrochloride is 289.8 . Other physical and chemical properties are not specified in the search results.Scientific Research Applications
Pharmacological Research: COX-2 Inhibition
Pyrrolidine derivatives have been studied for their potential to inhibit cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. Compounds similar to 2-[(3-Phenoxyphenyl)methyl]pyrrolidine hydrochloride have shown inhibitory activity with IC50 values in the low micromolar range, indicating their potential as anti-inflammatory agents .
Neurological Disorders: Nicotinic Acetylcholine Receptor Modulation
The structural similarity of pyrrolidine derivatives to nicotine suggests their possible application in modulating nicotinic acetylcholine receptors. This could have implications for the treatment of neurological disorders such as Alzheimer’s disease, where cholinergic systems are affected .
properties
IUPAC Name |
2-[(3-phenoxyphenyl)methyl]pyrrolidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO.ClH/c1-2-8-16(9-3-1)19-17-10-4-6-14(13-17)12-15-7-5-11-18-15;/h1-4,6,8-10,13,15,18H,5,7,11-12H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAGNBZIZGXZGHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)CC2=CC(=CC=C2)OC3=CC=CC=C3.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-Phenoxyphenyl)methyl]pyrrolidine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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